Cas no 1105211-52-6 (4-{[(3-bromophenyl)methyl]sulfanyl}-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazine)

• Product Name: 4-{[(3-bromophenyl)methyl]sulfanyl}-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazine
• CAS No: 1105211-52-6
• MF: C₁₉H₁₃BrFN₃S
• MW: 414.294025182724
• CID: 5386429
• Update Time: 2025-06-25

4-{[(3-bromophenyl)methyl]sulfanyl}-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 4-[[(3-Bromophenyl)methyl]thio]-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazine
• 4-{[(3-bromophenyl)methyl]sulfanyl}-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C19H13BrFN3S/c20-15-3-1-2-13(10-15)12-25-19-18-11-17(23-24(18)9-8-22-19)14-4-6-16(21)7-5-14/h1-11H,12H2
• InChI Key： YIMWGPWOCIUDJQ-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(F)C=C3)=NN1C=CN=C2SCC1=CC=CC(Br)=C1

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -1.09±0.30(Predicted)

Additional information on 4-{[(3-bromophenyl)methyl]sulfanyl}-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazine

Comprehensive Overview of 4-{[(3-bromophenyl)methyl]sulfanyl}-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazine (CAS No. 1105211-52-6)

4-{[(3-bromophenyl)methyl]sulfanyl}-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazine (CAS No. 1105211-52-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyrazolo[1,5-a]pyrazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Its molecular structure incorporates a 3-bromophenyl and a 4-fluorophenyl moiety, which are critical for modulating its physicochemical properties and binding affinity to biological targets.

In recent years, the demand for sulfur-containing heterocycles like this compound has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the rising prevalence of cancer and neurological disorders. The bromine and fluorine substituents enhance its lipophilicity and metabolic stability, making it a promising candidate for further optimization in medicinal chemistry.

The synthesis of 4-{[(3-bromophenyl)methyl]sulfanyl}-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazine typically involves multi-step reactions, including S-alkylation and cyclization strategies. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity, which is crucial for reproducibility in industrial and academic settings.

From an environmental and regulatory perspective, this compound aligns with the growing emphasis on green chemistry and sustainable synthesis. Its halogenated components are designed for minimal ecological impact, addressing concerns about persistent organic pollutants (POPs). Additionally, its potential as a bioisostere for toxic functional groups underscores its relevance in modern drug design paradigms.

Market trends indicate a rising interest in fluorinated pharmaceuticals and brominated intermediates, with CAS No. 1105211-52-6 positioned as a versatile building block. Companies specializing in custom synthesis and contract research often highlight its utility in fragment-based drug discovery. Furthermore, its compatibility with high-throughput screening (HTS) platforms makes it valuable for identifying novel therapeutic leads.

In conclusion, 4-{[(3-bromophenyl)methyl]sulfanyl}-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazine represents a compelling case study in the intersection of structural diversity and bioactivity. Its applications span from oncology to CNS disorders, reflecting the compound's adaptability to evolving research needs. As the scientific community continues to explore targeted therapies and precision medicine, this molecule is poised to play a pivotal role in next-generation drug development.